Cas no 1804844-38-9 (2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol)

2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol is a versatile pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing and steric properties. The aminomethyl and hydroxymethyl functional groups enhance its utility as a building block in pharmaceutical and agrochemical synthesis, enabling further derivatization. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it valuable in drug design. Its structural features suggest potential applications in the development of bioactive compounds, particularly where fluorine incorporation is desirable for tuning pharmacokinetic properties. This compound is suitable for research requiring precise functionalization of pyridine scaffolds.
2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol structure
1804844-38-9 structure
Product Name:2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol
CAS No:1804844-38-9
MF:C9H11F3N2O2
MW:236.191052675247
CID:4843260
Update Time:2025-10-28

2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol
    • Inchi: 1S/C9H11F3N2O2/c1-5-3-14-7(2-13)6(4-15)8(5)16-9(10,11)12/h3,15H,2,4,13H2,1H3
    • InChI Key: CVYMPOZWMSEMAH-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C)=CN=C(CN)C=1CO)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 225
  • XLogP3: 0.4
  • Topological Polar Surface Area: 68.4

2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029082198-1g
2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol
1804844-38-9 97%
1g
$1,519.80 2022-04-01

Additional information on 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol

2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804844-38-9): An Overview of a Promising Compound in Medicinal Chemistry

2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804844-38-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. The presence of a trifluoromethoxy group and an aminomethyl moiety in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further research and development.

The chemical structure of 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol is characterized by a pyridine ring substituted with a methyl group at the 5-position, a trifluoromethoxy group at the 4-position, and an aminomethyl group at the 2-position. The trifluoromethoxy group is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and biological activity. The aminomethyl group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, enhancing its potential as a building block in drug design.

Recent studies have highlighted the potential of 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of these diseases.

In addition to its neuroprotective properties, 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target cancer cells by disrupting specific cellular processes, such as cell cycle progression and apoptosis. Its ability to inhibit key enzymes involved in cancer metabolism, such as lactate dehydrogenase (LDH), makes it a potential candidate for developing novel anticancer agents.

The pharmacokinetic properties of 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol have been extensively studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate the blood-brain barrier, which is crucial for its application in central nervous system (CNS) disorders. Furthermore, its low toxicity profile and high selectivity towards target cells make it an attractive candidate for clinical development.

To further explore the therapeutic potential of 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and optimal dosing regimens of this compound in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-(Aminomethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804844-38-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds great promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk